Cas no 1701432-08-7 ([5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid)

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid structure
1701432-08-7 structure
Product Name:[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
CAS No:1701432-08-7
MF:C6H4BF4NO2
MW:208.9060754776
MDL:MFCD22491306
CID:4703202
PubChem ID:91882690
Update Time:2023-08-15

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
    • FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • 3-Fluoro-2-(trifluoromethyl)pyridine-5-boronic acid
    • 5-fluoro-6-(trifluoromethyl)pyridin-3-ylboronic acid
    • MDL: MFCD22491306
    • Inchi: 1S/C6H4BF4NO2/c8-4-1-3(7(13)14)2-12-5(4)6(9,10)11/h1-2,13-14H
    • InChI Key: FIJNSXOMCNJYRC-UHFFFAOYSA-N
    • SMILES: FC1=CC(B(O)O)=CN=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Topological Polar Surface Area: 53.4

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[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1701432-08-7)[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
Order Number:A1070826
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:45
Price ($):241.0/385.0/642.0/963.0
Email:sales@amadischem.com

[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1701432-08-7)[5-Fluoro-6-(trifluoromethyl)pyridin-3-yl]boronic acid
A1070826
Purity:99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g
Price ($):241.0/385.0/642.0/963.0
Email